Cas no 103425-23-6 (4,8-Epoxyazulen-5(1H)-one,2,3,3a,4,8,8a-hexahydro-8-hydroxy-1,4-dimethyl-7-(1-methylethyl)-,(1R,3aS,4R,8S,8aR)-)

• Product Name: 4,8-Epoxyazulen-5(1H)-one,2,3,3a,4,8,8a-hexahydro-8-hydroxy-1,4-dimethyl-7-(1-methylethyl)-,(1R,3aS,4R,8S,8aR)-
• CAS No: 103425-23-6
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 156761
• PubChem ID: 13855690
• Update Time: 2024-11-04

4,8-Epoxyazulen-5(1H)-one,2,3,3a,4,8,8a-hexahydro-8-hydroxy-1,4-dimethyl-7-(1-methylethyl)-,(1R,3aS,4R,8S,8aR)- Chemical and Physical Properties

Names and Identifiers

• 4,8-Epoxyazulen-5(1H)-one,2,3,3a,4,8,8a-hexahydro-8-hydroxy-1,4-dimethyl-7-(1-methylethyl)-,(1R,3aS,4R,8S,8aR)-
• 4,8-Epoxyazulen-5(1H)-one,2,3,3a,4,8,8a-hexahydro-8-hydroxy-1,4-dimethyl-7-(1-methylethyl)-, [1R-(1a,3ab,4b,8b,8ab)]-
• Alpinenone
• 4,8-Epoxyazulen-5(1H)-one, 2,3,3a,4,8,8a-hexahydro-8-hydroxy-1,4-dimethyl-7-(1-methylethyl)-, (1R,3aS,4R,8S,8aR)-
• (1S,2R,3R,6S,7R)-1-hydroxy-3,7-dimethyl-10-propan-2-yl-11-oxatricyclo[5.3.1.02,6]undec-9-en-8-one
• 103425-23-6
• CHEMBL1077895
• (1S,2R,3R,6S,7R)-1-hydroxy-3,7-dimethyl-10-propan-2-yl-11-oxatricyclo(5.3.1.02,6)undec-9-en-8-one

• Inchi： 1S/C15H22O3/c1-8(2)11-7-12(16)14(4)10-6-5-9(3)13(10)15(11,17)18-14/h7-10,13,17H,5-6H2,1-4H3
• InChI Key： CCOZSCMQQGPBEO-UHFFFAOYSA-N
• SMILES： CC(C1C2(C3C(C(O2)(C)C(=O)C=1)CCC3C)O)C

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.818
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 375.7±42.0 °C(Predicted)
• PSA: 46.53
• pka: 11.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids